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Cat. No.: B12369546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17β-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme

primarily expressed in the liver.[1][2][3] Genetic studies have linked variations in the HSD17B13

gene to a reduced risk of developing chronic liver diseases, including non-alcoholic fatty liver

disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[1][2][4] This has positioned

HSD17B13 as a promising therapeutic target for these conditions. Hsd17B13-IN-9 is a potent

inhibitor of HSD17B13 with an IC50 of 0.01 μM, making it a valuable tool for in vitro studies

investigating the role of HSD17B13 in liver disease.[5][6] This document provides a detailed

protocol for the preparation, storage, and handling of Hsd17B13-IN-9 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

Hsd17B13-IN-9 Properties
A summary of the key quantitative data for Hsd17B13-IN-9 is presented in the table below for

easy reference.
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Property Value Reference

Molecular Formula C22H17F3N2O2S [5][6]

Molecular Weight 430.44 g/mol [5][6]

CAS Number 2576690-78-1 [5][6]

Appearance White to off-white solid [5][6]

Purity 99.92% [7]

Solubility in DMSO 100 mg/mL (232.32 mM) [5][6]

IC50
0.01 μM (for 50 nM

HSD17B13)
[5][6]

Experimental Workflow
The following diagram outlines the general workflow for preparing the Hsd17B13-IN-9 stock

solution.

Preparation Storage & Use
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Caption: Workflow for Hsd17B13-IN-9 stock solution preparation.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Hsd17B13-IN-9 in DMSO.

Materials:
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Hsd17B13-IN-9 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance

Equipment:

Vortex mixer

Water bath sonicator

Procedure:

Preparation: Before starting, allow the vial of Hsd17B13-IN-9 powder to equilibrate to room

temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of Hsd17B13-IN-9 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

4.30 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the Hsd17B13-
IN-9 powder. It is crucial to use anhydrous or newly opened DMSO, as the compound's

solubility can be significantly impacted by absorbed moisture.[5][6]

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15

minutes.[5][6] Visually inspect the solution to ensure there are no visible particles.

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in
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microcentrifuge tubes.[5][7]

Stock Solution Calculation Examples:

The following table provides the required volume of DMSO to prepare different concentrations

of Hsd17B13-IN-9 stock solutions from a starting mass of 1 mg, 5 mg, or 10 mg.

Desired Concentration Mass of Hsd17B13-IN-9 Required Volume of DMSO

1 mM 1 mg 2.3232 mL

5 mM 1 mg 0.4646 mL

10 mM 1 mg 0.2323 mL

1 mM 5 mg 11.6160 mL

5 mM 5 mg 2.3232 mL

10 mM 10 mg 2.3232 mL

Storage and Stability
Proper storage is critical to maintain the activity of the Hsd17B13-IN-9 inhibitor.

Long-term Storage: For long-term storage, the DMSO stock solution should be kept at -80°C,

where it is stable for up to 6 months.[5][7]

Short-term Storage: For short-term storage, the solution can be stored at -20°C for up to 1

month.[5][7]

Protection: It is recommended to protect the stock solution from light and store it under

nitrogen.[5][7]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles to prevent degradation of the

compound.[5][7]

Application in Research

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.medchemexpress.com/hsd17b13-in-9.html
https://www.medchemexpress.com/hsd17b13-in-9.html?locale=ja-JP
https://www.benchchem.com/product/b12369546?utm_src=pdf-body
https://www.benchchem.com/product/b12369546?utm_src=pdf-body
https://www.medchemexpress.com/hsd17b13-in-9.html
https://www.medchemexpress.com/hsd17b13-in-9.html?locale=ja-JP
https://www.medchemexpress.com/hsd17b13-in-9.html
https://www.medchemexpress.com/hsd17b13-in-9.html?locale=ja-JP
https://www.medchemexpress.com/hsd17b13-in-9.html
https://www.medchemexpress.com/hsd17b13-in-9.html?locale=ja-JP
https://www.medchemexpress.com/hsd17b13-in-9.html
https://www.medchemexpress.com/hsd17b13-in-9.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The prepared Hsd17B13-IN-9 stock solution can be used in various in vitro assays to study the

function of HSD17B13. For instance, it can be utilized in enzymatic assays to determine its

inhibitory effect on HSD17B13 activity or in cell-based models to investigate the downstream

consequences of HSD17B13 inhibition in the context of NAFLD research.[4][5] When preparing

working solutions for cell-based assays, the final concentration of DMSO should be kept low

(typically below 0.5%) to avoid solvent-induced cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

